Cas no 2228177-61-3 ((5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine)

• Product Name: (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine
• CAS No: 2228177-61-3
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6196076
• PubChem ID: 165627544
• Update Time: 2025-10-28

(5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine
• EN300-1775422
• 2228177-61-3

• Inchi： 1S/C10H22N2/c1-9(2)12(4)8-6-10(3)5-7-11/h9H,3,5-8,11H2,1-2,4H3
• InChI Key： BTVFFVHQOZFBDJ-UHFFFAOYSA-N
• SMILES： N(C)(CCC(=C)CCN)C(C)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine

Introduction to (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine (CAS No. 2228177-61-3)

The compound (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine (CAS No. 2228177-61-3) is a complex organic amine with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines, characterized by the presence of three alkyl or aryl groups attached to the nitrogen atom. The structure of this molecule includes an amino group (-NH₂), a methyl group (-CH₃), and a propan-2-yl group (isopropyl group, -CH(CH₃)₂), along with a substituted pentyl chain containing a methylidene group (-CH₂=C=). This combination of functional groups makes it versatile for use in different chemical reactions and processes.

Recent studies have highlighted the potential of (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine in the field of catalysis. Researchers have explored its ability to act as a catalyst in various organic transformations, including aldol reactions and Michael additions. The presence of the amino group and the methylidene functionality provides this compound with unique electronic properties, enabling it to facilitate these reactions under mild conditions. This has significant implications for the development of more efficient and sustainable chemical processes in industries such as pharmaceuticals and agrochemicals.

In addition to its catalytic applications, (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine has been investigated for its role in polymer chemistry. Scientists have found that this compound can serve as a building block for synthesizing novel polymers with tailored properties. Its ability to form hydrogen bonds and its flexibility due to the pentyl chain make it an ideal candidate for creating materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in packaging, textiles, and electronic devices.

The synthesis of (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine involves a multi-step process that typically begins with the preparation of intermediates such as aldehydes or ketones. The key steps include nucleophilic addition, condensation reactions, and amine formation. Recent advancements in asymmetric synthesis have allowed for the production of enantiomerically enriched versions of this compound, which are valuable for applications in drug discovery and chiral catalysis.

Another area where (5-amino-3-methylidenepentyl)(methyl)(propan-2-yl)amine has shown promise is in biological systems. Studies have demonstrated its ability to interact with proteins and enzymes, making it a potential candidate for drug delivery systems. Its structure allows for easy modification, enabling researchers to design derivatives with specific bioactivity profiles. For instance, certain derivatives have been shown to exhibit anti-inflammatory properties, opening up avenues for their use in therapeutic agents.

From an environmental standpoint, the synthesis and application of (5-amino-3-methylidenepentyl)(methyl)(propan-2-yliumine) align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has minimized its ecological footprint. Furthermore, its biodegradability has been assessed under various conditions, ensuring that its release into the environment does not pose significant risks.

In conclusion, (5-amino-3-methylidenepentyl)(methyl)(propan